Cas no 344752-36-9 (5-Isoxazolamine,3-(1,2,2-trimethylpropyl)-(9CI))

• Product Name: 5-Isoxazolamine,3-(1,2,2-trimethylpropyl)-(9CI)
• CAS No: 344752-36-9
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 919238
• PubChem ID: 13168216
• Update Time: 2025-07-23

5-Isoxazolamine,3-(1,2,2-trimethylpropyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine,3-(1,2,2-trimethylpropyl)-(9CI)
• 3-(3,3-Dimethylbutan-2-yl)isoxazol-5-amine
• 5-ISOXAZOLAMINE,3-(1,2,2-TRIMETHYLPROPYL)-
• 5-ISOXAZOLAMINE, 3-(1,2,2-TRIMETHYLPROPYL)-
• AKOS022637746
• 3-(3,3-dimethylbutan-2-yl)-1,2-oxazol-5-amine
• 344752-36-9
• F87414
• DB-284181

• Inchi： 1S/C9H16N2O/c1-6(9(2,3)4)7-5-8(10)12-11-7/h5-6H,10H2,1-4H3
• InChI Key： ZAOODPBCRHXCIZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(C)C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 168.12638
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 5-Isoxazolamine,3-(1,2,2-trimethylpropyl)-(9CI)

Research Briefing on 5-Isoxazolamine,3-(1,2,2-trimethylpropyl)-(9CI) (CAS: 344752-36-9)

5-Isoxazolamine,3-(1,2,2-trimethylpropyl)-(9CI) (CAS: 344752-36-9) is a specialized isoxazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and potential therapeutic applications. The following briefing provides a comprehensive overview of the latest research developments related to this compound.

Recent studies have focused on the synthesis and optimization of 5-Isoxazolamine,3-(1,2,2-trimethylpropyl)-(9CI) to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which are critical for subsequent biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-Isoxazolamine,3-(1,2,2-trimethylpropyl)-(9CI) exhibits moderate inhibitory effects on specific enzymatic targets associated with inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported its activity against cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapy. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential role in oncology. A 2022 study in European Journal of Medicinal Chemistry explored its interactions with certain cancer cell lines, revealing selective cytotoxicity against breast cancer cells. The researchers hypothesized that the compound's mechanism of action might involve interference with cell cycle progression, though the exact molecular targets remain to be elucidated. These findings highlight the need for more detailed mechanistic studies to fully understand its therapeutic potential.

Despite these promising results, challenges remain in the development of 5-Isoxazolamine,3-(1,2,2-trimethylpropyl)-(9CI) as a viable drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects must be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and molecular modeling have provided valuable tools for optimizing the compound's properties, as evidenced by a 2023 study in Journal of Chemical Information and Modeling that utilized docking simulations to predict binding affinities.

In conclusion, 5-Isoxazolamine,3-(1,2,2-trimethylpropyl)-(9CI) represents a promising scaffold for further drug development, with demonstrated activity in inflammation and oncology. Ongoing research efforts are focused on refining its synthesis, elucidating its mechanism of action, and improving its pharmacological profile. Future studies should prioritize in vivo validation and translational research to bridge the gap between laboratory findings and clinical applications.